Cas no 74101-69-2 (Piperazine,1-[(4-methyl-3-nitrophenyl)methyl]-4-phenyl-)
74101-69-2 structure
Product Name:Piperazine,1-[(4-methyl-3-nitrophenyl)methyl]-4-phenyl-
CAS No:74101-69-2
MF:C18H21N3O2
MW:311.378244161606
CID:566277
PubChem ID:3057641
Update Time:2025-04-19
Piperazine,1-[(4-methyl-3-nitrophenyl)methyl]-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-[(4-methyl-3-nitrophenyl)methyl]-4-phenyl-
- 2-Methyl-5-(N-phenylpiperazinomethyl)nitrobenzene
- DTXSID00995548
- 74101-69-2
- 1-[(4-methyl-3-nitrophenyl)methyl]-4-phenylpiperazine
- Piperazine, 1-((4-methyl-3-nitrophenyl)methyl)-4-phenyl-
-
- Inchi: 1S/C18H21N3O2/c1-15-7-8-16(13-18(15)21(22)23)14-19-9-11-20(12-10-19)17-5-3-2-4-6-17/h2-8,13H,9-12,14H2,1H3
- InChI Key: YNACZFYRHNCOCM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C)C=CC(=C1)CN1CCN(C2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 311.16337692g/mol
- Monoisotopic Mass: 311.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.201
- Boiling Point: 461.2°C at 760 mmHg
- Flash Point: 232.7°C
- Refractive Index: 1.615
Piperazine,1-[(4-methyl-3-nitrophenyl)methyl]-4-phenyl- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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